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Compound of Interest

Compound Name: Gallium citrate ga-67

Cat. No.: B1221372 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of radioactive materials like Gallium citrate Ga-67 are paramount. Adherence to

established protocols not only ensures personnel safety but also maintains regulatory

compliance. This guide provides a comprehensive overview of the necessary procedures for

the proper disposal of Gallium citrate Ga-67, focusing on safety, regulatory adherence, and

operational logistics.

Gallium-67 (Ga-67) is a gamma-emitting radionuclide primarily used in nuclear medicine for

imaging tumors and infections.[1] Its relatively short half-life is a key factor in its waste

management strategy, which primarily involves decay-in-storage.

Key Properties of Gallium-67
Understanding the physical and biological characteristics of Ga-67 is fundamental to its safe

handling and disposal. The following table summarizes its key quantitative data.
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Property Value

Physical Half-Life 78.3 hours (3.26 days)[1][2][3][4]

Decay Mode Electron Capture[1][4]

Principal Gamma Emissions
93 keV (39%), 185 keV (21%), 300 keV (17%),

394 keV (4.7%)[1][3]

Specific Gamma Constant
1.1 R/hr per mCi at 1 cm[5]; 1.6 R/mCi-hour at 1

cm[6]

Biological Half-Life 25 days[7]

Excretion (Human)

After 7 days, ~65% is retained in the body.

Approximately 26% is excreted in urine and 9%

in stools.[8][9]

Standard Disposal Protocol: Decay-in-Storage
The primary method for disposing of Ga-67 waste is "decay-in-storage." This process involves

securely storing the radioactive waste for a sufficient period to allow its radioactivity to decay to

negligible, background levels. The general rule of thumb is to store the waste for at least 10

half-lives. For Ga-67, this equates to approximately 33 days.

Step-by-Step Disposal Procedure
Waste Segregation:

At the point of generation, immediately segregate Ga-67 waste from non-radioactive

waste.

Further separate the radioactive waste into distinct streams:

Solid Waste: Includes contaminated personal protective equipment (PPE) such as

gloves and lab coats, absorbent paper, and empty vials.[10]

Liquid Waste: Aqueous solutions, scintillation fluids (if used). Note: Sewerage disposal

may be permissible for some aqueous waste but requires specific authorization from the

Radiation Safety Officer (RSO) and must comply with local regulations.[10]
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Sharps: Contaminated needles, syringes, and pipettes must be placed in a designated,

puncture-proof sharps container.[10]

Packaging and Labeling:

Use durable, leak-proof containers appropriate for the waste type. Solid waste should be

collected in plastic bags within a solid container.[8][10]

Clearly label each waste container with a "Caution: Radioactive Material" sign.[11]

The label must include: the radionuclide (Gallium-67), the estimated activity on a specific

date, the container's contents, and the date the container was sealed.

Storage:

Transfer the sealed and labeled containers to a designated and secured radioactive waste

storage area. This area must be properly shielded (e.g., with lead bricks) to minimize

radiation exposure to personnel.[5][8]

Access to this area should be restricted to authorized personnel.

Maintain a detailed log of all waste added to the storage area.

Decay Period:

Store the waste for a minimum of 10 half-lives (approximately 33 days for Ga-67). This

allows the activity to decay to less than 0.1% of its original level.

Verification of Decay:

After the decay period, use a low-energy gamma radiation survey meter (such as a NaI

scintillation detector or a pancake GM detector) to monitor the external surface of each

waste container.[8]

Before disposal, ensure that the radiation levels are indistinguishable from background

radiation.

Final Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://uwm.edu/safety-health/radioactive-waste-disposal/
https://www.lantheus.com/assets/Safe-Handling-Ga-67.pdf
https://uwm.edu/safety-health/radioactive-waste-disposal/
http://www.hpschapters.org/northcarolina/NSDS/67GaPDF.pdf
https://www.lantheus.com/assets/gallium-67-citrate-oct15-2015-3-1.pdf
https://www.lantheus.com/assets/Safe-Handling-Ga-67.pdf
https://www.lantheus.com/assets/Safe-Handling-Ga-67.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once the waste's radioactivity has decayed to background levels, the radioactive material

labels must be defaced or removed to prevent confusion.[10]

The now-decayed waste can be disposed of as normal waste. It is crucial to consider any

other hazardous properties (e.g., chemical, biological) of the waste. For example, waste

that also has biohazardous properties must be disposed of following institutional

biohazardous waste procedures.

All procedures involving radioactive materials must be conducted in compliance with

regulations set forth by national and state agencies, such as the Nuclear Regulatory

Commission (NRC) in the United States.[12] Always consult with your institution's Radiation

Safety Officer (RSO) for specific guidance and to ensure compliance with your site's license.[5]

[6]

Operational Workflow for Ga-67 Disposal
The following diagram illustrates the logical steps and decision points in the decay-in-storage

workflow for Gallium-67 waste.
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Caption: Workflow for the decay-in-storage disposal of Gallium-67 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1221372?utm_src=pdf-body-img
https://www.benchchem.com/product/b1221372?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. radiacode.com [radiacode.com]

2. radiacode.com [radiacode.com]

3. RetroSPECT: Gallium-67 as a Long-Lived Imaging Agent for Theranostics - PMC
[pmc.ncbi.nlm.nih.gov]

4. mirdsoft.org [mirdsoft.org]

5. lantheus.com [lantheus.com]

6. curiumpharma.com [curiumpharma.com]

7. scribd.com [scribd.com]

8. lantheus.com [lantheus.com]

9. icrp.org [icrp.org]

10. Radioactive Waste Disposal - FAA USA Safety and Health Programs [uwm.edu]

11. hpschapters.org [hpschapters.org]

12. tsapps.nist.gov [tsapps.nist.gov]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Gallium
Citrate Ga-67]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221372#gallium-citrate-ga-67-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.radiacode.com/isotope/ga-67
https://www.radiacode.com/isotope/ga-67?lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7701228/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7701228/
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_pdfs/Ga-67.pdf
https://www.lantheus.com/assets/gallium-67-citrate-oct15-2015-3-1.pdf
https://www.curiumpharma.com/wp-content/uploads/2018/05/SDS-US-English-GALLIUM-CITRATE-GA-67.Curium.pdf
https://www.scribd.com/document/482039485/Ga-67
https://www.lantheus.com/assets/Safe-Handling-Ga-67.pdf
https://www.icrp.org/admin/ICRP_2019_-_Fiona-Julia-Rick-Andrew-Gillian-145-2539-Charalambous-Fiona.pdf
https://uwm.edu/safety-health/radioactive-waste-disposal/
http://www.hpschapters.org/northcarolina/NSDS/67GaPDF.pdf
https://tsapps.nist.gov/srmext/msds/4416L-MSDS.pdf
https://www.benchchem.com/product/b1221372#gallium-citrate-ga-67-proper-disposal-procedures
https://www.benchchem.com/product/b1221372#gallium-citrate-ga-67-proper-disposal-procedures
https://www.benchchem.com/product/b1221372#gallium-citrate-ga-67-proper-disposal-procedures
https://www.benchchem.com/product/b1221372#gallium-citrate-ga-67-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221372?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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